Cas no 2169496-62-0 (6-Aminopyridine-2-sulfonyl fluoride)

• Product Name: 6-Aminopyridine-2-sulfonyl fluoride
• CAS No: 2169496-62-0
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• CID: 6415063
• PubChem ID: 139593195
• Update Time: 2025-06-08

6-Aminopyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1581794
• GS0230
• 6-aminopyridine-2-sulfonyl fluoride
• 2169496-62-0
• 6-Aminopyridine-2-sulfonyl fluoride

• Inchi： 1S/C5H5FN2O2S/c6-11(9,10)5-3-1-2-4(7)8-5/h1-3H,(H2,7,8)
• InChI Key： BTACBKKLVLEUPK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(N)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 176.00557674g/mol
• Monoisotopic Mass: 176.00557674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4Ų

Additional information on 6-Aminopyridine-2-sulfonyl fluoride

Introduction to 6-Aminopyridine-2-sulfonyl fluoride (CAS No. 2169496-62-0)

6-Aminopyridine-2-sulfonyl fluoride, with the chemical identifier CAS No. 2169496-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfonyl fluoride class, a group of molecules known for their versatile applications in medicinal chemistry and synthetic biology. The unique structural features of this compound, particularly the presence of both an amine and a sulfonyl fluoride group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and utility in medicinal chemistry. This group can undergo nucleophilic substitution reactions, allowing for the facile introduction of different functional groups into the molecule. Such reactivity is highly beneficial in drug discovery, where modifications at specific positions can enhance binding affinity or metabolic stability. In recent years, sulfonyl fluorides have been increasingly employed in the development of protease inhibitors, kinase inhibitors, and other therapeutic agents.

6-Aminopyridine-2-sulfonyl fluoride serves as a crucial building block in the synthesis of more complex molecules. Its dual functionality—combining an amine group for further derivatization with a sulfonyl fluoride for controlled reactivity—makes it an indispensable tool for chemists working on drug development. The compound’s ability to participate in various chemical transformations while maintaining structural integrity has led to its widespread use in both academic and industrial research settings.

In recent studies, 6-Aminopyridine-2-sulfonyl fluoride has been utilized in the synthesis of novel small-molecule inhibitors targeting cancer-related kinases. For instance, researchers have demonstrated its role in generating potent inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By modifying the pyridine core with additional functional groups introduced via sulfonyl fluoride chemistry, scientists have been able to fine-tune the pharmacokinetic properties of these inhibitors, leading to improved efficacy and reduced side effects.

The pharmaceutical industry has also leveraged 6-Aminopyridine-2-sulfonyl fluoride in the development of anti-inflammatory agents. The compound’s ability to serve as a precursor for sulfonamide derivatives has been particularly valuable. Sulfonamides are well-known for their anti-inflammatory and immunomodulatory properties, making them suitable candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Researchers have reported on the use of 6-Aminopyridine-2-sulfonyl fluoride to synthesize novel sulfonamides with enhanced binding affinity to target enzymes.

Moreover, 6-Aminopyridine-2-sulfonyl fluoride has found applications beyond traditional drug development. In synthetic biology, this compound is used to construct complex molecular architectures that mimic natural products or designed enzymes. Its versatility allows chemists to explore new synthetic pathways and develop innovative materials with tailored properties. For example, researchers have employed 6-Aminopyridine-2-sulfonyl fluoride in the creation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have potential applications in catalysis, gas storage, and separation technologies.

The chemical reactivity of 6-Aminopyridine-2-sulfonyl fluoride is further highlighted by its role in cross-coupling reactions. These reactions are fundamental to modern organic synthesis, enabling the formation of carbon-carbon bonds between different molecular fragments. By serving as a precursor for aryl halides or other reactive intermediates, 6-Aminopyridine-2-sulfonyl fluoride facilitates the construction of complex organic molecules with precision and efficiency.

Recent advances in computational chemistry have also enhanced the utility of 6-Aminopyridine-2-sulfonyl fluoride. Molecular modeling studies indicate that this compound can be optimized for specific applications by fine-tuning its electronic properties. For instance, computational analysis has revealed that modifications to the pyridine ring can influence electron density distribution, thereby affecting reactivity and binding interactions. These insights are being used to guide experimental efforts toward more effective synthetic strategies.

In conclusion, 6-Aminopyridine-2-sulfonyl fluoride (CAS No. 2169496-62-0) is a multifaceted compound with broad applications across pharmaceutical research and chemical synthesis. Its unique structural features enable diverse functionalizations, making it an invaluable tool for developing new therapeutic agents and advanced materials. As research continues to uncover new methodologies and applications, 6-Aminopyridine-2-sulfonyl fluoride is poised to remain at the forefront of innovation in synthetic chemistry.